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Introduction

Indocyanine green (ICG) conjugated with trans-cyclooctene (TCO) is a powerful tool in
biomedical research, enabling near-infrared (NIR) fluorescence imaging and targeted delivery
through bioorthogonal click chemistry. However, it is crucial to assess the impact of the ICG-
TCO labeling process on cell health to ensure the validity of subsequent experiments. These
application notes provide detailed protocols for evaluating cell viability after ICG-TCO labeling,
guidance on data interpretation, and an overview of potential cellular pathways affected.

Data Presentation: Summary of Quantitative Cell
Viability Data

The following table summarizes representative quantitative data on cell viability following
labeling with components of the ICG-TCO system. It is important to note that cytotoxicity can
be cell-type dependent and influenced by the specific labeling conditions.
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Experimental Protocols

Two common and robust methods for assessing cell viability after ICG-TCO labeling are the
Trypan Blue Exclusion Assay and the MTT Assay.

Protocol 1: Trypan Blue Exclusion Assay

This method is a simple and rapid way to differentiate viable from non-viable cells based on
membrane integrity.

Materials:

ICG-TCO labeled cells in suspension

Control (unlabeled) cells in suspension

Trypan Blue solution (0.4%)

Phosphate-buffered saline (PBS), serum-free

Hemocytometer or automated cell counter

Microscope
Procedure:

o Cell Preparation: Following ICG-TCO labeling, wash the cells twice with PBS to remove any
unbound ICG-TCO. Resuspend the cell pellet in a known volume of serum-free PBS.

 Staining: In a microcentrifuge tube, mix 10 pL of the cell suspension with 10 pL of 0.4%
Trypan Blue solution.

 Incubation: Allow the mixture to incubate at room temperature for 1-2 minutes. Extended
incubation times can lead to the staining of viable cells.
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e Counting:
o Carefully load 10 pL of the cell suspension-Trypan Blue mixture into a hemocytometer.

o Under a light microscope, count the number of viable (clear cytoplasm) and non-viable
(blue cytoplasm) cells in the central grid of the hemocytometer.

o Alternatively, use an automated cell counter programmed for Trypan Blue exclusion.
» Calculation:

o Cell Viability (%) = (Number of viable cells / Total number of cells) x 100
Protocol 2: MTT (3-(4,5-dimethylthiaziazol-2-yl)-2,5-

diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell
viability.

Important Consideration: The inherent color of ICG may interfere with the absorbance reading
of the formazan product in the MTT assay. It is crucial to include proper controls to account for
this potential interference.

Materials:

ICG-TCO labeled cells

e Control (unlabeled) cells

o 96-well cell culture plates

o Complete cell culture medium

e MTT solution (5 mg/mL in PBS, sterile-filtered)

e Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)

» Microplate reader
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Procedure:

e Cell Seeding: Seed the ICG-TCO labeled cells and control cells in a 96-well plate at a
density of 1 x 10% to 5 x 10* cells per well in 100 uL of complete culture medium.

e Control Wells: Include the following control wells in your plate layout:

o Cells + ICG-TCO + No MTT: To measure the background absorbance of ICG-TCO labeled
cells.

o Medium + ICG-TCO + MTT: To assess any direct reaction between ICG-TCO and MTT.
o Medium only: To serve as a blank.

 Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72
hours) at 37°C in a humidified incubator with 5% CO-.

e MTT Addition: Add 10 pL of MTT solution to each well and incubate for 2-4 hours at 37°C, or
until purple formazan crystals are visible under a microscope.

» Solubilization: Carefully remove the medium and add 100 pL of the solubilization solution to
each well to dissolve the formazan crystals. Mix gently by pipetting up and down or by using
a plate shaker.

o Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A
reference wavelength of 630 nm can also be used to reduce background noise.

o Data Analysis:
o Subtract the absorbance of the "Medium only" blank from all readings.

o Correct the readings of the ICG-TCO labeled wells by subtracting the absorbance from the
"Cells + ICG-TCO + No MTT" and "Medium + ICG-TCO + MTT" controls.

o Calculate the percentage of cell viability relative to the control (unlabeled) cells.

Visualizations
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Experimental Workflow for Cell Viability Assessment
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Caption: Workflow for assessing cell viability after ICG-TCO labeling.
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Caption: Potential cellular uptake and response to ICG-TCO labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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